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Compound of Interest

Compound Name: 2-(Perfluorobutyl)ethyl acrylate

Cat. No.: B1294609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 2-
(Perfluorobutyl)ethyl acrylate, a fluorinated monomer critical in the development of advanced

polymers and coatings. Due to its perfluorobutyl group, this compound imparts unique

properties such as hydrophobicity and oleophobicity to materials. A thorough understanding of

its solubility is essential for its application in polymer synthesis, surface modification, and

formulation development. This document compiles available solubility data, outlines a

comprehensive experimental protocol for solubility determination, and presents a visual

workflow to guide researchers.

Physicochemical Properties
2-(Perfluorobutyl)ethyl acrylate (CAS No. 52591-27-2) is a colorless to light yellow liquid.[1]

[2][3] Its structure, consisting of a highly fluorinated tail and a reactive acrylate group, dictates

its physical and chemical behavior, including its solubility in various media.

Table 1: Physicochemical Properties of 2-(Perfluorobutyl)ethyl acrylate
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Property Value Reference

Molecular Formula C9H7F9O2 [4][5][6]

Molecular Weight 318.14 g/mol [4][5][6]

Boiling Point 164 °C at 760 mmHg [1][3][5][7]

Density ~1.44 g/mL at 25 °C [8]

Refractive Index ~1.335 - 1.34 at 25 °C [1][8]

Flash Point 52 °C [3][5][7]

Water Solubility Sparingly soluble/Insoluble [1][9]

Solubility Data
Quantitative solubility data for 2-(Perfluorobutyl)ethyl acrylate in a wide range of organic

solvents is not readily available in published literature. However, qualitative assessments

indicate its solubility profile is dictated by the fluorinated alkyl chain. It is generally soluble in

fluorinated solvents and some common organic solvents, while having low solubility in water.

Table 2: Qualitative Solubility of 2-(Perfluorobutyl)ethyl acrylate

Solvent Solubility Reference

Chloroform Soluble [1][2][3]

Ethyl Acetate Slightly Soluble [1][2][3]

Water Sparingly Soluble / Insoluble [1][9]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of 2-
(Perfluorobutyl)ethyl acrylate solubility in an organic solvent using a standard gravimetric

method. This method is adaptable for various solvents and temperatures.
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Objective: To determine the saturation solubility of 2-(Perfluorobutyl)ethyl acrylate in a

selected organic solvent at a specific temperature.

Materials:

2-(Perfluorobutyl)ethyl acrylate (purity > 97%)

Selected organic solvent (analytical grade)

Scintillation vials or sealed glass test tubes

Temperature-controlled shaker or water bath

Analytical balance (readable to 0.1 mg)

Micropipettes

Syringe filters (0.2 µm, PTFE or other solvent-compatible material)

Vacuum oven or desiccator

Procedure:

Preparation of Solvent: Add a known volume (e.g., 5 mL) of the selected organic solvent to

several scintillation vials.

Addition of Solute: Add an excess amount of 2-(Perfluorobutyl)ethyl acrylate to each vial

to ensure that a saturated solution is formed. The presence of undissolved monomer at the

bottom of the vial after equilibration indicates saturation.

Equilibration: Tightly seal the vials and place them in a temperature-controlled shaker or

water bath set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a

sufficient period (e.g., 24-48 hours) to ensure saturation is reached. Gentle agitation is

necessary to facilitate dissolution.

Sample Withdrawal: After equilibration, allow the vials to stand undisturbed at the set

temperature for at least 2 hours to allow the undissolved solute to settle. Carefully withdraw

an aliquot (e.g., 1 mL) of the clear supernatant using a micropipette or syringe. To avoid
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drawing up solid particles, immediately filter the aliquot through a 0.2 µm syringe filter into a

pre-weighed, clean, and dry vial.

Solvent Evaporation: Weigh the vial containing the filtered saturated solution. Place the vial

in a vacuum oven at a temperature sufficient to evaporate the solvent without degrading the

solute (e.g., 40-50 °C) until a constant weight is achieved. Alternatively, a desiccator under

vacuum can be used.

Mass Determination: After complete evaporation of the solvent, reweigh the vial containing

the dried 2-(Perfluorobutyl)ethyl acrylate residue.

Calculation of Solubility: The solubility can be calculated in various units (e.g., g/100 mL,

mg/mL, or mol/L) using the following formula:

Solubility (mg/mL) = (Mass of vial with residue - Mass of empty vial) / Volume of aliquot

withdrawn

Replicates: Perform the experiment in triplicate to ensure the reproducibility of the results

and report the average solubility with the standard deviation.

Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of 2-(Perfluorobutyl)ethyl acrylate.
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Experimental Workflow for Solubility Determination
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Caption: A flowchart of the gravimetric method for solubility determination.
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This guide provides foundational knowledge on the solubility of 2-(Perfluorobutyl)ethyl
acrylate and a practical framework for its quantitative measurement. Researchers can adapt

the provided protocol to investigate its solubility in a broader range of organic solvents relevant

to their specific applications in drug development, materials science, and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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